Cas no 2172592-17-3 (7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid)

• Product Name: 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid
• CAS No: 2172592-17-3
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 6521141
• PubChem ID: 165763747
• Update Time: 2025-10-30

7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid
• 2172592-17-3
• EN300-1592368

• Inchi： 1S/C10H16O5/c1-6(4-7(2)10(13)14)8(11)5-9(12)15-3/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： WFEFVHAICACSRO-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C(C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 216.09977361g/mol
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų

Additional information on 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid

Introduction to 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid (CAS No. 2172592-17-3)

7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid (CAS No. 2172592-17-3) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of heptanoic acids and is characterized by the presence of a methoxy group and two methyl groups, along with two ketone functionalities. The combination of these functional groups imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

The molecular formula of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid is C₁₁H₁₆O₅, and its molecular weight is approximately 228.24 g/mol. The compound's structure can be represented as follows: CH₃-CH(CH₃)-CH₂-CO-CH₂-COOCH₃. The presence of the methoxy group (OCH₃) and the two ketone groups (C=O) contributes to its high reactivity and potential for forming stable derivatives.

In the context of medicinal chemistry, 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The anti-inflammatory effects of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid are attributed to its ability to interfere with the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By suppressing NF-κB activation, this compound can potentially reduce the expression of genes associated with inflammation, thereby mitigating tissue damage and promoting healing.

Beyond its anti-inflammatory properties, 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid has also shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage. The study revealed that treatment with 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid significantly reduced the levels of reactive oxygen species (ROS) and increased the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The neuroprotective effects of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid are particularly relevant given the growing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are often characterized by chronic oxidative stress and inflammation, which contribute to neuronal cell death. By targeting these underlying mechanisms, compounds like 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid offer a promising therapeutic strategy for managing these debilitating diseases.

In addition to its biological activities, the chemical synthesis of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves a series of well-characterized reactions, including esterification, ketonization, and methylation steps. This optimized synthesis method not only enhances the scalability of production but also ensures consistent quality control for pharmaceutical applications.

The stability and solubility profiles of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid have also been extensively studied. Research has shown that this compound exhibits good stability under various conditions and can be formulated into different dosage forms such as tablets, capsules, and injectable solutions. Its solubility in both aqueous and organic solvents makes it suitable for a wide range of pharmaceutical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid. Preliminary results from phase I trials have indicated that this compound is well-tolerated by human subjects with minimal adverse effects. These findings provide a strong foundation for advancing to phase II trials to further assess its therapeutic potential.

In conclusion, 7-methoxy-2,4-dimethyl-5,7-dioxoheptanoic acid (CAS No. 2172592-17-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities such as anti-inflammatory and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available from clinical trials, this compound may emerge as a valuable tool for addressing unmet medical needs in various disease areas.